Cas no 94201-67-9 (2H-Pyran-2-one,tetrahydro-6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

• Product name: 2H-Pyran-2-one,tetrahydro-6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• CAS No: 94201-67-9
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 818990
• PubChem ID: 3024000

2H-Pyran-2-one,tetrahydro-6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• 6-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)oxan-2-one
• tetrahydro-6-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2H-pyran-2-one
• 6-METHYL-4-(2,6,6-TRIMETHYLCYCLOHEX-1-EN-1-YL)OXAN-2-ONE
• DTXSID30916120
• EINECS 303-655-3
• 94201-67-9
• NS00066732

• Inchi： InChI=1S/C15H24O2/c1-10-6-5-7-15(3,4)14(10)12-8-11(2)17-13(16)9-12/h11-12H,5-9H2,1-4H3
• InChI Key： ONIZTRJZTIXSPV-UHFFFAOYSA-N
• SMILES： CC1CC(CC(=O)O1)C2=C(CCCC2(C)C)C

Computed Properties

• Exact Mass: 236.178
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 346.9°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.481
• PSA: 26.30000
• LogP: 3.85470